Cas no 2229180-10-1 (2-{1-2-(propan-2-yl)-1,3-thiazol-4-ylcyclopropyl}propan-2-amine)

• Product Name: 2-{1-2-(propan-2-yl)-1,3-thiazol-4-ylcyclopropyl}propan-2-amine
• CAS No: 2229180-10-1
• MF: C₁₂H₂₀N₂S
• MW: 224.365601539612
• CID: 6122958
• PubChem ID: 165968925
• Update Time: 2025-10-28

2-{1-2-(propan-2-yl)-1,3-thiazol-4-ylcyclopropyl}propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-{1-2-(propan-2-yl)-1,3-thiazol-4-ylcyclopropyl}propan-2-amine
• 2-{1-[2-(propan-2-yl)-1,3-thiazol-4-yl]cyclopropyl}propan-2-amine
• 2229180-10-1
• EN300-1748038

• Inchi： 1S/C12H20N2S/c1-8(2)10-14-9(7-15-10)12(5-6-12)11(3,4)13/h7-8H,5-6,13H2,1-4H3
• InChI Key： JFAZPCOTADJDBR-UHFFFAOYSA-N
• SMILES： S1C(C(C)C)=NC(=C1)C1(C(C)(C)N)CC1

Computed Properties

• Exact Mass: 224.13471982g/mol
• Monoisotopic Mass: 224.13471982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 67.2Ų

Additional information on 2-{1-2-(propan-2-yl)-1,3-thiazol-4-ylcyclopropyl}propan-2-amine

2-{1-2-(Propan-2-yl)-1,3-thiazol-4-ylcyclopropyl}propan-2-amine

The compound 2-{1-2-(Propan-2-yl)-1,3-thiazol-4-ylcyclopropyl}propan-2-amine (CAS No. 2229180-10-1) is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique combination of functional groups, including a cyclopropyl ring fused to a thiazole moiety and a secondary amine group. The presence of these functional groups makes it a versatile building block for further chemical modifications and derivatizations.

Recent studies have highlighted the importance of thiazole-containing compounds in drug discovery, particularly in the development of anti-inflammatory, antifungal, and anticancer agents. The cyclopropyl group in this compound adds mechanical strain, which can enhance reactivity and bioavailability. Additionally, the propan-2-amino group introduces steric hindrance and can act as a hydrogen bond donor or acceptor, further modulating the compound's pharmacokinetic properties.

One of the most promising applications of this compound lies in its potential as a lead molecule for medicinal chemistry research. Researchers have demonstrated that thiazole derivatives can exhibit significant biological activity due to their ability to interact with various protein targets. For instance, studies have shown that analogs of this compound can inhibit key enzymes involved in inflammatory pathways, making them potential candidates for treating conditions such as arthritis and neurodegenerative diseases.

In terms of synthesis, the compound can be prepared through a multi-step process involving nucleophilic aromatic substitution and cyclopropanation reactions. The use of propan-2-ylium ions as directing groups has been shown to enhance the regioselectivity of these reactions, leading to higher yields of the desired product. This highlights the importance of understanding reaction mechanisms and optimizing synthetic routes to achieve high-quality compounds.

From an environmental perspective, the compound's stability and biodegradability are critical considerations. Preliminary studies suggest that it exhibits moderate stability under physiological conditions, which is essential for its potential use as a drug candidate. However, further research is needed to fully understand its environmental impact and degradation pathways.

In conclusion, 2-{1-2-(Propan-2-yl)-1,3-thiazol-4-ylcyclopropyl}propan-2-amino (CAS No. 2229180-10-1) represents a valuable addition to the arsenal of organic compounds with diverse applications in chemistry and pharmacology. Its unique structure and functional groups make it an attractive target for further research and development in both academic and industrial settings.